Cas no 1804235-91-3 (1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one
• CAS No: 1804235-91-3
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4979347
• Update Time: 2025-06-15

1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H10Br2O2/c11-5-8(13)4-7-2-1-3-10(14)9(7)6-12/h1-3,14H,4-6H2
• InChI Key： ILEFBCHGNNPJSJ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1CC(CBr)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one (CAS No. 1804235-91-3)

1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one, with the CAS number 1804235-91-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure, combining a brominated phenyl ring with a propan-2-one backbone, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for brominated aromatic ketones or hydroxyphenyl derivatives due to their versatile applications in drug discovery and material science.

The compound's dual bromine substitution and hydroxyl group contribute to its reactivity, enabling it to participate in various coupling reactions and functional group transformations. In recent years, the demand for high-purity brominated intermediates like 1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one has surged, driven by advancements in targeted drug delivery systems and bioconjugation techniques. These applications align with current trends in precision medicine and green chemistry, where efficient synthesis and minimal waste are prioritized.

From a structural perspective, the presence of both electrophilic (bromomethyl) and nucleophilic (hydroxyl) sites in CAS 1804235-91-3 allows for selective modifications, making it a preferred choice for constructing complex molecules. Its stability under controlled conditions and compatibility with common solvents like DMF and THF further enhance its utility in laboratory settings. Scientists frequently inquire about optimized synthesis protocols or spectroscopic characterization data for this compound, reflecting its growing relevance in peer-reviewed studies.

In the context of sustainable chemistry, 1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one has been explored as a building block for biodegradable polymers and catalysts. Its potential role in carbon-carbon bond formation reactions, such as Michael additions or aldol condensations, is another area of active investigation. These attributes resonate with the broader scientific community's focus on eco-friendly synthesis routes and atom-efficient methodologies.

Quality control is critical when working with CAS 1804235-91-3, as impurities can affect downstream applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. Additionally, researchers often seek information on storage conditions and handling precautions to ensure optimal performance in experimental workflows.

The compound's relevance extends to academic research and industrial R&D, where it serves as a precursor for heterocyclic compounds and bioactive molecules. Recent publications highlight its use in developing antimicrobial agents and enzyme inhibitors, aligning with global efforts to address antibiotic resistance and chronic diseases. Such applications underscore the importance of reliable sourcing and technical documentation for this chemical entity.

In summary, 1-Bromo-3-(2-(bromomethyl)-3-hydroxyphenyl)propan-2-one (1804235-91-3) represents a multifaceted tool for modern chemistry. Its structural features, combined with emerging applications in life sciences and materials engineering, position it as a compound of enduring interest. As innovation continues to drive demand for specialty chemicals, this brominated ketone is poised to remain a focal point in scientific discourse and practical innovation.